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Compound of Interest

4-Fluorobenzo[b]thiophene-2-
Compound Name:
carboxylic acid

Cat. No.: B1270463

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and should not be used as a
substitute for a formal Safety Data Sheet (SDS) provided by a licensed supplier. Always refer to
the manufacturer's SDS for the most current and comprehensive safety information.

Chemical Identification and Physical Properties

This section summarizes the basic chemical and physical properties of 4-
Fluorobenzo[b]thiophene-2-carboxylic acid.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1270463?utm_src=pdf-interest
https://www.benchchem.com/product/b1270463?utm_src=pdf-body
https://www.benchchem.com/product/b1270463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 310466-37-6 Appretech Scientific Limited[1]
Molecular Formula CoHsFO2S Appretech Scientific Limited[1]
Molecular Weight 196.20 g/mol Appretech Scientific Limited[1]

Off-white to white )
Appearance ] ChemicalBook
powder/crystalline powder

Melting Point 217-220 °C ChemicalBook
Boiling Point 379.4 £ 22.0 °C (Predicted) ChemicalBook
Density 1.511 g/cm3 (Predicted) ChemicalBook
Storage Temperature 2-8°C, sealed in a dry area Porphyrin-Systems[2]

Hazard Identification and GHS Classification

4-Fluorobenzo[b]thiophene-2-carboxylic acid is classified as a hazardous substance. The
following table summarizes its GHS hazard statements.

Hazard Class GHS Hazard Statement Source
Acute Oral Toxicity H302: Harmful if swallowed Porphyrin-Systems[2]
Skin Corrosion/Irritation H315: Causes skin irritation Porphyrin-Systems[2]

Serious Eye Damage/Eye o .
irritati H320: Causes eye irritation Porphyrin-Systems|[2]
rritation

Specific Target Organ Toxicity H335: May cause respiratory )
) L Porphyrin-Systems[2]
(Single Exposure) irritation

Signal Word: Warning
Hazard Pictogram:

e GHSO07 (Exclamation Mark)
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Toxicological Information

There is a notable lack of publicly available quantitative toxicological data for 4-
Fluorobenzo[b]thiophene-2-carboxylic acid, such as LD50 (oral, dermal) or LC50
(inhalation) values. The hazard classifications are based on predictions and data from
structurally similar compounds.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-
Fluorobenzo[b]thiophene-2-carboxylic acid are not available in the public domain. However,
standardized OECD guidelines are typically followed for such assessments. Below are
generalized experimental workflows for the identified hazards.

Logical Workflow for Hazard Assessment

In Silico & In Vitro Screening In Vivo Testing (if necessary)

QSAR Modeling In Vitro Assays Acute Oral Toxicity Skin rritation Eye Irritation
(Toxicity Prediction) (e.g., cell viability, genotoxicity) (OECD 423/425) (OECD 404) (OECD 405)

Click to download full resolution via product page

Caption: A generalized workflow for chemical hazard assessment.

Generalized SKkin Irritation Test Protocol (Based on
OECD 404)
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Animal Preparation
(e.g., Rabbit, shaved skin)

:

Application of Test Substance
(0.5g or 0.5mL)

Exposure Period
(4 hours with gauze patch)

:

Observation Period
(1, 24, 48, 72 hours post-removal)

:

Scoring of Erythema and Edema
(Draize scale)

Click to download full resolution via product page

Caption: A simplified workflow for an in vivo skin irritation test.

Generalized Eye Irritation Test Protocol (Based on OECD
405)
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Animal Selection
(e.g., Albino Rabbit)

Instillation into Conjunctival Sac
(0.1mL liquid or 0.1g solid)

Ocular Lesion Observation
(1, 24, 48, 72 hours)

Scoring of Cornea, Iris, Conjunctiva
(Draize scale)

!
>

Click to download full resolution via product page

Caption: A streamlined workflow for an in vivo eye irritation test.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information in the peer-reviewed literature or public databases
detailing the signaling pathways or the precise molecular mechanisms of toxicity for 4-
Fluorobenzo[b]thiophene-2-carboxylic acid. As a carboxylic acid, it may interfere with
cellular processes involving fatty acid metabolism or act as a protonophore, disrupting
mitochondrial function, but this is speculative. Research on related benzo[b]thiophene
derivatives suggests various biological activities, including potential interactions with pathways
like RhoA/ROCK in cancer cells for some derivatives, but this has not been demonstrated for
the 4-fluoro- substituted compound.

Due to the lack of data, no signaling pathway diagrams can be provided at this time.
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First Aid Measures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion ) _ ) i
unconscious person. Seek immediate medical

attention.

Handling and Storage

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Wash hands thoroughly after handling.

Storage:
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o Store in a tightly sealed container in a cool, dry, and well-ventilated place.

o Recommended storage temperature is 2-8°C.[2]

o Keep away from incompatible materials such as strong oxidizing agents.
Fire-Fighting Measures

Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards:

o Combustion may produce toxic fumes of carbon oxides, sulfur oxides, and hydrogen fluoride.
Fire-Fighting Procedures:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.

Ecological Information

No specific ecotoxicity data for 4-Fluorobenzo[b]thiophene-2-carboxylic acid is available.
Due to its classification as harmful if swallowed, it should be handled and disposed of in a
manner that prevents its release into the environment.

This guide provides a summary of the currently available safety information for 4-
Fluorobenzo[b]thiophene-2-carboxylic acid. The significant data gaps, particularly in
quantitative toxicology and mechanistic pathways, highlight the need for further research to
fully characterize the safety profile of this compound. Professionals handling this chemical
should exercise caution and adhere to best practices in laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 4-
Fluorobenzo[b]thiophene-2-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1270463#4-fluorobenzo-b-thiophene-2-carboxylic-
acid-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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